- Polybromo aromatic compounds. IV. Methoxydebromination of polybromobenzenes in pyridine, Zhurnal Organicheskoi Khimii, 1988, 24(3), 577-83
Cas no 38603-09-7 (1,3-Dibromo-2-methoxybenzene)
1,3-Dibromo-2-methoxybenzene is a brominated aromatic compound featuring two bromine substituents at the 1- and 3-positions and a methoxy group at the 2-position of the benzene ring. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and electrophilic substitutions. Its high purity and stability under standard conditions ensure consistent performance in laboratory and industrial applications. The compound's defined regiochemistry facilitates precise synthetic pathways, aiding in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Proper handling and storage are recommended due to its halogenated nature.
1,3-Dibromo-2-methoxybenzene structure
Product Name:1,3-Dibromo-2-methoxybenzene
CAS No:38603-09-7
MF:C7H6Br2O
MW:265.929940700531
MDL:MFCD00093270
CID:317360
PubChem ID:354335201
Update Time:2025-10-19
1,3-Dibromo-2-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dibromo-2-methoxybenzene
- 2,6-Dibromoanisole
- Benzene,1,3-dibromo-2-methoxy-
- 2,5-BIS-TRIFLUOROMETHYLTHIOBENZAMIDE
- 2,6-Dibrom-anisol
- 2,6-dibromo-methoxybenzene
- 2.6-Dibrom-1-methoxy-benzol
- Benzene,1,3-dibromo-2-methoxy
- 2,6-Dibromo-1-methoxybenzene
- Benzene, 1,3-dibromo-2-methoxy-
- BMZVDHQOAJUZJL-UHFFFAOYSA-N
- PubChem4108
- Jsp006748
- 1,3-Dibromo-2-methoxybenzene #
- LS11344
- RP29465
- AS04210
- VZ22857
- ZB012815
- SY043373
- BC676630
- BC002716
- AM808054
- AB0042681
- ST2414796
- 2,6-dibromanisole
- Z0564
- D5279
- A19918
- Q209268
- 1,3-Dibrom
- 38603-09-7
- AKOS008862328
- FT-0659194
- CK2386
- AS-19862
- AC-11327
- CS-0150529
- SCHEMBL364729
- 1 pound not3-dibromo-2-methoxybenzene
- MFCD00093270
- 1,3-Dibromo-2-methoxybenzene;2,6-Dibromo-1-methoxybenzene
- METHYL(2-METHYL-1H-INDOL-3-YL)(OXO)ACETATE
- J-507403
- DTXSID40191921
- DB-023750
- DTXCID80114412
- 1,3-Dibromo-2-methoxybenzene
-
- MDL： MFCD00093270
- Inchi： 1S/C7H6Br2O/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,1H3
- InChI Key： BMZVDHQOAJUZJL-UHFFFAOYSA-N
- SMILES： BrC1C=CC=C(C=1OC)Br
Computed Properties
- Exact Mass: 263.87900
- Monoisotopic Mass: 263.87854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 97.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 3.3
Experimental Properties
- Color/Form: No data available
- Density: 1.823
- Melting Point: 13°C(lit.)
- Boiling Point: 145°C/34mmHg(lit.)
- Flash Point: 100 ºC
- Refractive Index: 1.5920 to 1.5960
- PSA: 9.23000
- LogP: 3.22020
1,3-Dibromo-2-methoxybenzene Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Store at room temperature
1,3-Dibromo-2-methoxybenzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,3-Dibromo-2-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 222817-1g |
1,3-dibromo-2-methoxybenzene |
38603-09-7 | 95% | 1g |
￡22.00 | 2022-03-01 | |
| Fluorochem | 222817-5g |
1,3-dibromo-2-methoxybenzene |
38603-09-7 | 95% | 5g |
￡69.00 | 2022-03-01 | |
| Alichem | A015000189-10g |
2,6-Dibromoanisole |
38603-09-7 | 98% | 10g |
$150.26 | 2023-09-02 | |
| Alichem | A015000189-25g |
2,6-Dibromoanisole |
38603-09-7 | 98% | 25g |
$299.57 | 2023-09-02 | |
| TRC | D422975-100mg |
2,6-Dibromoanisole |
38603-09-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D422975-250mg |
2,6-Dibromoanisole |
38603-09-7 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | D422975-500mg |
2,6-Dibromoanisole |
38603-09-7 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | D422975-1g |
2,6-Dibromoanisole |
38603-09-7 | 1g |
$ 80.00 | 2022-06-05 | ||
| Apollo Scientific | OR350334-1g |
1,3-Dibromo-2-methoxybenzene |
38603-09-7 | 97+% | 1g |
£15.00 | 2025-02-19 | |
| abcr | AB171969-1 g |
2,6-Dibromoanisole, 95%; . |
38603-09-7 | 95% | 1 g |
€82.80 | 2023-07-20 |
1,3-Dibromo-2-methoxybenzene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Pyridine
Reference
1,3-Dibromo-2-methoxybenzene Raw materials
1,3-Dibromo-2-methoxybenzene Preparation Products
1,3-Dibromo-2-methoxybenzene Related Literature
-
Minghui He,Xiaoxia Gao,Tingting Xu,Zhenzhen Jiang,Yabing He CrystEngComm 2019 21 6733
-
Trevor A. Makal,Wenjuan Zhuang,Hong-Cai Zhou J. Mater. Chem. A 2013 1 13502
-
3. CXXXVI.—The action of fuming nitric acid on the 4-halogeno-2 : 6-dibromo-phenols and -anisoles. Anomalous behaviour of fluorine derivativesHerbert Henry Hodgson,Joseph Nixon J. Chem. Soc. 1930 1085
-
4. Formula index
-
5. 909. Action of sulphur monochloride on aromatic ethersZ. S. Ariyan,L. A. Wiles J. Chem. Soc. 1962 4709
38603-09-7 (1,3-Dibromo-2-methoxybenzene) Related Products
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- 51930-04-2(PBDE 10)
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- 189084-64-8(2,2',4,4',6-Pentabromodiphenyl Ether)
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- 189084-57-9(1,3-dibromo-2-(2,4-dibromophenoxy)benzene)
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